2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine
Overview
Description
The compound “2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine” is likely to be an organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The pyrrolidine ring is substituted at the 2-position with a 4-chloro-3-fluorophenyl group and at the 3-position with an amine group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine ring, the 4-chloro-3-fluorophenyl group, and the amine group would all contribute to its overall structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in its structure. The amine group could potentially participate in a variety of reactions, including acid-base reactions and nucleophilic substitutions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amine group and the halogen atoms (chlorine and fluorine) could affect its solubility, boiling point, and melting point .Scientific Research Applications
Pharmacological Research
Pyrrolidine derivatives have been shown to possess a variety of biological activities, including antioxidant , anti-inflammatory , antibacterial , antifungal , antiparasitic , and anticancer properties . This suggests that “2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine” could be explored for its potential pharmacological effects.
Neuropharmacology
Some pyrrolidine alkaloids exhibit neuropharmacological activities, which could make them candidates for research into treatments for neurological disorders .
Organ Protection
Certain pyrrolidine compounds have shown organ protective effects, which could be beneficial in developing therapies for organ-related diseases .
Antidiabetic Research
Pyrrolidine derivatives have been investigated for their anti-hyperglycemic effects, suggesting a potential application in diabetes research .
Cancer Therapy
The anticancer properties of some pyrrolidine alkaloids could be harnessed in the development of new cancer treatments .
Infectious Diseases
Given their antibacterial and antifungal activities, pyrrolidine derivatives could be useful in the study and treatment of infectious diseases .
Safety and Hazards
properties
IUPAC Name |
2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClFN2/c1-2-16-6-5-11(15)12(16)8-3-4-9(13)10(14)7-8/h3-4,7,11-12H,2,5-6,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKJUMFRAYAWCDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(C1C2=CC(=C(C=C2)Cl)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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